molecular formula C16H13FN4OS B2446078 1-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-yl)azetidine-3-carboxamide CAS No. 1286710-28-8

1-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-yl)azetidine-3-carboxamide

Cat. No. B2446078
CAS RN: 1286710-28-8
M. Wt: 328.37
InChI Key: ZLAXWRHOZWKXST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-yl)azetidine-3-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to have various biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

This study involves the synthesis and testing of compounds for anticancer activity against lung, breast, and CNS cancers. While it focuses on fluoro-substituted compounds and their derivatives, it demonstrates the broader interest in fluorine-containing molecules for cancer research (Hammam et al., 2005).

Thiazole-Aminopiperidine Hybrid Analogues as Mycobacterium Tuberculosis Inhibitors

A related compound was evaluated for its inhibitory activity against Mycobacterium tuberculosis, showcasing the utility of such molecules in developing new treatments for tuberculosis (Jeankumar et al., 2013).

Synthesis and Antimicrobial Activities of New 1,2,4-Triazoles

The research demonstrates the synthesis and evaluation of compounds for antimicrobial activity, highlighting the continuous search for new antibacterial and antifungal agents (Bayrak et al., 2009).

Synthesis and Pharmacological Evaluation for Anti-inflammatory and Antinociceptive Activity

This study explores the synthesis of thiazolo pyrimidine derivatives, assessing their potential for anti-inflammatory and antinociceptive activities, offering insights into their potential for pain management (Alam et al., 2010).

properties

IUPAC Name

1-(4-fluoro-1,3-benzothiazol-2-yl)-N-pyridin-3-ylazetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13FN4OS/c17-12-4-1-5-13-14(12)20-16(23-13)21-8-10(9-21)15(22)19-11-3-2-6-18-7-11/h1-7,10H,8-9H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLAXWRHOZWKXST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C2=NC3=C(C=CC=C3S2)F)C(=O)NC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13FN4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-yl)azetidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.